Cas no 1215345-29-1 (1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride)

• Product Name: 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride
• CAS No: 1215345-29-1
• MF: C₂₄H₂₇ClFN₃OS
• MW: 460.007086992264
• CID: 5962338
• PubChem ID: 71780205
• Update Time: 2025-06-13

1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride
• 1-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-2-phenylbutan-1-one:hydrochloride
• 1-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-2-phenylbutan-1-one;hydrochloride
• 1215345-29-1
• 1-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-phenylbutan-1-one hydrochloride
• 1-(4-{[4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]METHYL}PIPERAZIN-1-YL)-2-PHENYLBUTAN-1-ONE HYDROCHLORIDE
• F5461-0252
• VU0643693-1
• AKOS026685499

• Inchi： 1S/C24H26FN3OS.ClH/c1-2-21(18-6-4-3-5-7-18)24(29)28-14-12-27(13-15-28)16-23-26-22(17-30-23)19-8-10-20(25)11-9-19;/h3-11,17,21H,2,12-16H2,1H3;1H
• InChI Key： UFILXNCOWKUCFP-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=NC(C3=CC=C(F)C=C3)=CS2)CC1)(=O)C(C1=CC=CC=C1)CC.[H]Cl

Computed Properties

• Exact Mass: 459.1547395g/mol
• Monoisotopic Mass: 459.1547395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride

Comprehensive Analysis of 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride (CAS No. 1215345-29-1)

The compound 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride (CAS No. 1215345-29-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiazole ring, piperazine moiety, and phenylbutanone backbone makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the presence of the fluorophenyl group, which is known to enhance blood-brain barrier permeability.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted drug delivery. The 1,3-thiazole core in this compound is a key feature, as it is frequently found in molecules with anti-inflammatory, antimicrobial, and neuroprotective properties. This has led to increased searches for "thiazole derivatives in drug discovery" and "fluorophenyl compounds for CNS disorders," reflecting the growing interest in this chemical space.

The piperazine segment of the molecule is another critical component, as it is often employed to improve solubility and bioavailability in drug design. This aligns with current trends in pharmacokinetic optimization, a hot topic among researchers and developers. Questions like "how to enhance drug solubility with piperazine" or "piperazine-based drug candidates 2024" are frequently encountered in academic and industry forums, underscoring the relevance of this structural motif.

From a synthetic chemistry perspective, the preparation of 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride involves multi-step organic transformations, including cyclization, alkylation, and salt formation. These processes are often explored in queries such as "synthesis of thiazole-piperazine hybrids" or "challenges in fluorophenyl compound purification." The hydrochloride salt form, indicated by the suffix in the name, is particularly noteworthy for its stability and ease of handling, which are critical factors in pharmaceutical formulation.

Beyond its chemical attributes, this compound has also piqued interest due to its potential applications in neurodegenerative disease research. With the rise of AI-driven drug discovery, many researchers are investigating how such molecules could be repurposed or optimized using machine learning algorithms. Searches for "AI in thiazole drug development" or "computational modeling of fluorophenyl derivatives" highlight the intersection of chemistry and technology in modern science.

In summary, 1-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)-2-phenylbutan-1-one hydrochloride represents a fascinating case study in medicinal chemistry and drug design. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like CNS therapeutics and small-molecule innovation. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point in both academic and industrial settings.